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Compound of Interest

Compound Name: Cinnamic acid-dé

Cat. No.: B1602556

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cinnamic acid-d6, a deuterated analog
of cinnamic acid, for its application in advanced research and development. This document
covers its chemical and physical specifications, its role as an internal standard in analytical
methodologies, and its application in studying biological signaling pathways.

Cinnamic Acid-d6: Specifications and Properties

Cinnamic acid-d6 is a stable isotope-labeled version of cinnamic acid, where six hydrogen
atoms have been replaced by deuterium. This isotopic substitution makes it an invaluable tool
in mass spectrometry-based quantitative analysis and metabolic studies.

There are different deuterated forms of cinnamic acid available, with the position of deuterium
labeling varying. The most common forms are deuterated on the phenyl ring and/or the acrylic
acid side chain. Below are the specifications for two common variants.

Table 1: Specifications of Common Cinnamic Acid-d6 Variants
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trans-Cinnamic acid- trans-Cinnamic-
Property

B,2,3,4,5,6-d6 alpha,2,3,4,5,6-d6
CAS Number 91453-04-2[1][2] 1174218-97-3[3][4]

3-Phenyl-d5-2-propenoic acid-  trans-Cinnamic Acid D6
Synonyms

3-d1[1][2] (phenyl-D5,alpha-D)[3][4]
Molecular Formula CoH2D602[2][5] CoDeH202[3][4]
Molecular Weight 154.20 g/mol [1][2] 154.196 g/mol [4]
Isotopic Purity 98 atom % D[1] 99 atom % D[3][4]
Chemical Purity - min 98%[3][4]
Melting Point 132-135 °C (lit.)[1]
Boiling Point 300 °C (lit.)[1]
Appearance White to off-white solid

Experimental Protocols and Applications

Cinnamic acid-d6 is primarily utilized as an internal standard in quantitative analytical
methods, such as liquid chromatography-mass spectrometry (LC-MS), for pharmacokinetic
studies, and as a tracer in metabolic profiling research.

Use as an Internal Standard in LC-MS/MS Analysis

Deuterated standards are ideal internal standards for mass spectrometry as they co-elute with
the analyte of interest and exhibit similar ionization efficiency, correcting for matrix effects and
variations in sample processing.

Experimental Workflow for Quantification of Cinnamic Acid in Biological Samples
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Sample Preparation

Biological Sample (e.g., Plasma)

\

Spike with Cinnamic acid-d6 (Internal Standard)

\

Protein Precipitation (e.g., with Acetonitrile)

\

Centrifugation

\

Collect Supernatant

LC—MS/N%VS Analysis

Inject into UPLC-MS/MS

\

Chromatographic Separation (e.g., C18 column)

l

Mass Spectrometric Detection (MRM mode)

Data A‘;lalysis

Integrate Peak Areas (Analyte and |IS)

\

Calculate Peak Area Ratio

l

Quantify using Calibration Curve
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Incubation

Cell Culture or In Vivo Model

l

Introduce Cinnamic acid-d6

l

Incubate for a Defined Period

Metabolite| Extraction

y

Harvest Cells/Tissues

l

Quench Metabolism (e.g., with Cold Solvent)

l

Extract Metabolites

Ana%ysis

LC-MS/MS Analysis

l

Identify Deuterated Metabolites

l

Metabolic Flux Analysis

Phenylalanine ﬂV Cinnamic Acid —| p-Coumaric Acid —| Lignins, Flavonoids, etc.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cinnamic Acid Analysis Service - Creative Proteomics [creative-proteomics.com]

2. researchgate.net [researchgate.net]

3. Use of in vitro assays to assess the potential cytotoxic, genotoxic and antigenotoxic
effects of vanillic and cinnamic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

e 4. researchgate.net [researchgate.net]

» 5. Simultaneous determination of cinnamaldehyde, cinnamic acid, and 2-methoxy cinnamic
acid in rat whole blood after oral administration of volatile oil of Cinnamoni Ramulus by
UHPLC-MS/MS: An application for a pharmacokinetic study - PubMed
[pubmed.ncbi.nim.nih.gov]
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602556#cinnamic-acid-d6-cas-number-and-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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